N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide

• IUPAC Name: N-[3-(azepan-1-yl)propyl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C17H28N2O3S/c1-2-22-16-8-10-17(11-9-16)23(20,21)18-12-7-15-19-13-5-3-4-6-14-19/h8-11,18H,2-7,12-15H2,1H3
• InChI Key: QVQXVAGWWFILAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCCCCC2
• Molecular Formula: C17H28N2O3S
• Molecular Weight: 340.5 g/mol

Description

N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide, also known as AZP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the sulfonamide family, which is known for its diverse range of biological activities. The purpose of

Mechanism of Action

The mechanism of action of N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide involves its binding to the active site of CAIX, which inhibits the enzyme's ability to catalyze the conversion of carbon dioxide to bicarbonate. This results in a decrease in intracellular pH, which can lead to apoptosis in cancer cells. This compound has also been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its ability to inhibit CAIX, this compound has been shown to reduce inflammation, improve glucose metabolism, and increase insulin sensitivity. This compound has also been shown to have neuroprotective effects, which may make it a promising treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide is its selectivity for CAIX, which makes it a promising candidate for cancer treatment. Additionally, this compound has been shown to have low toxicity and good bioavailability. However, there are also some limitations to using this compound in lab experiments. For example, the compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are many potential future directions for research on N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide. One area of interest is the development of new formulations that can improve the compound's solubility and bioavailability. Additionally, there is a need for further studies to investigate the compound's potential use in treating neurodegenerative diseases and other conditions. Finally, there is a need for more research to understand the mechanisms underlying this compound's effects on cellular metabolism and inflammation.

Scientific Research Applications

N-[3-(1-azepanyl)propyl]-4-ethoxybenzenesulfonamide has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is its use as a selective inhibitor of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer. Inhibition of CAIX has been shown to reduce tumor growth and increase the effectiveness of chemotherapy. This compound has also been studied for its potential use as a treatment for hypertension and neurodegenerative diseases.